![molecular formula C22H33N3O5 B1441351 benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate CAS No. 365998-35-2](/img/structure/B1441351.png)
benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate
Overview
Description
Benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate is a chemical compound with the CAS Number: 365998-35-2 . It has a molecular weight of 419.52 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C22H33N3O5/c1-22(2,3)30-21(28)24-18-13-16(19(26)25(4)5)11-12-17(18)23-20(27)29-14-15-9-7-6-8-10-15/h6-10,16-18H,11-14H2,1-5H3,(H,23,27)(H,24,28)/t16-,17-,18+/m0/s1 . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 419.52 . It is a solid at room temperature . The compound should be stored in a refrigerator .
Scientific Research Applications
Synthesis of Tertiary Butyl Esters in Organic Chemistry
The tert-butoxycarbonyl group, a component of the compound , is widely used in the synthesis of tertiary butyl esters. These esters are pivotal in organic chemistry due to their protective group properties during synthesis. A sustainable method for introducing the tert-butoxycarbonyl group into various organic compounds has been developed using flow microreactor systems. This process is noted for its efficiency, versatility, and sustainability .
Catalytic Synthesis of α,β-Unsaturated Carbonyl Compounds
α,β-Unsaturated carbonyl compounds are essential building blocks in organic chemistry. The tert-butoxycarbonyl group plays a role in the catalytic synthesis of these compounds through carbonylation reactions. This methodology is an atom-efficient toolbox that transforms readily available substrates into valuable α,β-unsaturated carbonylated products, including aldehydes, ketones, esters, amides, and carboxylic acids .
Chiral Separation Techniques
Chiral separation is a significant area of research for producing enantiopure chiral compounds from racemates. The compound can be used in the synthesis of chiral molecules, which are then separated using advanced techniques such as chromatography, crystallization, and membrane resolution methods. This process is crucial for the pharmaceutical industry, where the chirality of a drug can affect its efficacy .
Chemoselective Protection of Amines
In the field of green chemistry, the compound is used for the chemoselective N-tert-butyloxycarbonylation of amines. This process is carried out in glycerol at room temperature, offering a catalyst-free, efficient, and environmentally friendly protocol. It allows for the protection of a variety of functionalized amines without the formation of unwanted side products .
Safety and Hazards
properties
IUPAC Name |
benzyl N-[(1S,2R,4S)-4-(dimethylcarbamoyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33N3O5/c1-22(2,3)30-21(28)24-18-13-16(19(26)25(4)5)11-12-17(18)23-20(27)29-14-15-9-7-6-8-10-15/h6-10,16-18H,11-14H2,1-5H3,(H,23,27)(H,24,28)/t16-,17-,18+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHLRESHKGHNBEV-OKZBNKHCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CC(CCC1NC(=O)OCC2=CC=CC=C2)C(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1C[C@H](CC[C@@H]1NC(=O)OCC2=CC=CC=C2)C(=O)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30725850 |
Source
|
| Record name | Benzyl tert-butyl [(1S,2R,4S)-4-(dimethylcarbamoyl)cyclohexane-1,2-diyl]biscarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30725850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
419.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
benzyl N-[(1S,2R,4S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylcarbamoyl)cyclohexyl]carbamate | |
CAS RN |
365998-35-2 |
Source
|
| Record name | Benzyl tert-butyl [(1S,2R,4S)-4-(dimethylcarbamoyl)cyclohexane-1,2-diyl]biscarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30725850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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